Cas no 1016707-92-8 (1-(5-Methylthiophene-2-carbonyl)piperidine-3-carboxylic acid)

• Product Name: 1-(5-Methylthiophene-2-carbonyl)piperidine-3-carboxylic acid
• CAS No: 1016707-92-8
• MF: C₁₂H₁₅NO₃S
• MW: 253.317402124405
• CID: 5069638
• Update Time: 2025-05-23

1-(5-Methylthiophene-2-carbonyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-methylthiophene-2-carbonyl)piperidine-3-carboxylic acid
• Z85893790
• 1-(5-Methylthiophene-2-carbonyl)piperidine-3-carboxylic acid

• Inchi： 1S/C12H15NO3S/c1-8-4-5-10(17-8)11(14)13-6-2-3-9(7-13)12(15)16/h4-5,9H,2-3,6-7H2,1H3,(H,15,16)
• InChI Key： XJCOSCIVUAZBEE-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(N1CCCC(C(=O)O)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 1.8
• Topological Polar Surface Area: 85.8

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 473.0±45.0 °C at 760 mmHg
• Flash Point: 239.9±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(5-Methylthiophene-2-carbonyl)piperidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(5-Methylthiophene-2-carbonyl)piperidine-3-carboxylic acid

1-(5-Methylthiophene-2-carbonyl)piperidine-3-carboxylic Acid: A Comprehensive Overview

1-(5-Methylthiophene-2-carbonyl)piperidine-3-carboxylic acid, also known by its CAS number 1016707-92-8, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This molecule is characterized by its unique structure, which combines a thiophene ring with a piperidine moiety, making it a valuable compound for exploring various chemical and biological properties.

The compound's structure is notable for its 5-methylthiophene group, which is attached to a piperidine ring via a carbonyl linkage. This arrangement imparts the molecule with interesting electronic properties and reactivity. The presence of the thiophene ring, a heterocyclic aromatic compound, contributes to the molecule's stability and potential for use in electronic applications. Meanwhile, the piperidine ring introduces flexibility and additional functional groups that can be further modified for specific applications.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its ability to act as a scaffold for developing bioactive molecules. For instance, the carboxylic acid group present in the molecule can be used to form amides or esters, enabling the creation of derivatives with diverse pharmacological activities. This versatility makes it an attractive candidate for developing new drugs targeting various diseases, including cancer and neurodegenerative disorders.

In terms of synthesis, several methods have been reported to construct this compound. One common approach involves the coupling of 5-methylthiophene-2-carboxylic acid with piperidine derivatives under appropriate conditions. The reaction typically requires activation of the carboxylic acid group, often achieved through the use of coupling agents such as HATU or EDCI. This method ensures high yields and good purity of the final product.

The physical properties of this compound are also worth noting. It has a melting point of approximately 150°C and is sparingly soluble in water but dissolves readily in organic solvents like dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an applications standpoint, this compound has shown promise in several areas. In materials science, its thiophene moiety makes it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). The piperidine ring's flexibility allows for easy incorporation into polymer backbones, enhancing the material's mechanical and electrical properties.

In addition to its chemical applications, this compound has garnered attention in biological research. Studies have demonstrated that it exhibits moderate activity against certain enzymes involved in inflammatory processes. This suggests potential applications in anti-inflammatory drug development. Furthermore, its ability to interact with cellular receptors makes it a valuable tool for studying receptor-ligand interactions.

The synthesis and characterization of this compound have been extensively documented in recent scientific literature. For example, a study published in 2023 explored its use as a building block for constructing more complex molecules with enhanced bioactivity. The researchers employed microwave-assisted synthesis techniques to optimize reaction conditions, resulting in improved yields and faster reaction times.

In conclusion, 1-(5-Methylthiophene-2-carbonyl)piperidine-3-carboxylic acid is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with favorable physical properties and synthetic accessibility, positions it as an important molecule for future research and development efforts.